Cas no 1807128-69-3 (Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1807128-69-3
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880564
• Update Time: 2025-05-22

Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-10(16)8-6(4-14)2-5(3-11)7(15-8)9(12)13/h2,9H,3H2,1H3
• InChI Key： IDXCGIRPSZPIML-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(C(=O)OC)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate

Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1807128-69-3): A Comprehensive Overview

Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1807128-69-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a chloromethyl, cyano, and difluoromethyl substituents, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 1807128-69-3 is often searched by researchers and industry professionals looking for high-purity intermediates. Its pyridine-6-carboxylate backbone is particularly valuable in medicinal chemistry, where it serves as a building block for bioactive molecules. Recent trends in drug development, such as the focus on fluorinated compounds for improved pharmacokinetics, have increased interest in this molecule.

One of the most searched questions related to Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate is about its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions involving halogenation and esterification processes. Researchers often inquire about its stability, with the chloromethyl group requiring careful handling under controlled conditions.

In pharmaceutical applications, this compound has shown promise as a precursor for kinase inhibitors and other targeted therapies. The presence of both cyano and difluoromethyl groups enhances its potential for creating molecules with specific biological activities. Current market analysis indicates growing demand for such specialized intermediates, particularly in regions with strong pharmaceutical R&D sectors.

The compound's physical properties, including solubility and melting point, are frequently searched parameters. While exact values may vary based on purity and crystalline form, Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate generally exhibits moderate solubility in common organic solvents like DMSO and dichloromethane. These characteristics make it suitable for various reaction conditions in synthetic chemistry.

Environmental and safety considerations are another hot topic surrounding this compound. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling CAS 1807128-69-3. Researchers often search for information about its storage conditions, with recommendations typically suggesting protection from moisture and storage at room temperature.

Recent advancements in analytical techniques have improved the characterization of pyridine-6-carboxylate derivatives. Modern NMR and mass spectrometry methods allow for precise quality control, ensuring the compound meets the stringent requirements of pharmaceutical applications. This has led to increased adoption in high-value research projects.

The global market for Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate has seen steady growth, driven by expanding drug discovery programs and the need for novel chemical entities. Suppliers often highlight its availability in various quantities, from milligram-scale for research to kilogram quantities for industrial applications.

Future research directions for this compound may explore its potential in materials science, particularly in the development of specialty polymers or electronic materials. The combination of cyano and difluoromethyl functionalities offers interesting possibilities for creating materials with unique electronic properties.

For researchers working with CAS 1807128-69-3, understanding its reactivity patterns is crucial. The chloromethyl group is particularly reactive towards nucleophiles, while the ester functionality can participate in various transformation reactions. These characteristics make it a valuable tool for synthetic chemists designing complex molecular architectures.

Quality standards for Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate continue to evolve, with analytical methods now capable of detecting impurities at parts-per-million levels. This has become increasingly important as regulatory requirements for pharmaceutical intermediates become more stringent worldwide.

The compound's role in green chemistry initiatives is another area of growing interest. Researchers are exploring more sustainable synthetic routes to pyridine-6-carboxylate derivatives, including catalytic methods that reduce waste and energy consumption. These developments align with broader industry trends toward environmentally friendly chemical production.

Patent analysis reveals numerous applications for Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate in recent years, particularly in the development of novel therapeutic agents. The compound's structural features make it attractive for creating patentable new chemical entities with potential biological activity.

Supply chain considerations for CAS 1807128-69-3 have gained importance, especially with increasing globalization of chemical manufacturing. Reliable suppliers now offer detailed technical data sheets and certificates of analysis to meet the needs of international research collaborations and commercial partnerships.

In conclusion, Methyl 3-(chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate represents an important building block in modern chemical research. Its unique combination of functional groups and versatility in synthetic applications ensure its continued relevance in pharmaceutical and materials science innovation. As research trends evolve, this compound is likely to remain a valuable tool for scientists developing next-generation chemical solutions.